Cas no 168972-62-1 (tert-butyl N-{3-4-(carbamoylmethyl)phenoxy-2-hydroxypropyl}-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-{3-4-(carbamoylmethyl)phenoxy-2-hydroxypropyl}-N-(propan-2-yl)carbamate
• CAS No: 168972-62-1
• MF: C₁₉H₃₀N₂O₅
• MW: 366.451905727386
• CID: 5654767
• PubChem ID: 165845788
• Update Time: 2025-05-22

tert-butyl N-{3-4-(carbamoylmethyl)phenoxy-2-hydroxypropyl}-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yl)carbamate
• EN300-27718468
• 168972-62-1
• tert-butyl N-{3-4-(carbamoylmethyl)phenoxy-2-hydroxypropyl}-N-(propan-2-yl)carbamate

• Inchi： 1S/C19H30N2O5/c1-13(2)21(18(24)26-19(3,4)5)11-15(22)12-25-16-8-6-14(7-9-16)10-17(20)23/h6-9,13,15,22H,10-12H2,1-5H3,(H2,20,23)
• InChI Key： JTIHVEXSRUKPFH-UHFFFAOYSA-N
• SMILES： O(C(N(CC(COC1C=CC(CC(N)=O)=CC=1)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.21547206g/mol
• Monoisotopic Mass: 366.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-{3-4-(carbamoylmethyl)phenoxy-2-hydroxypropyl}-N-(propan-2-yl)carbamate

tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yl)carbamate: A Comprehensive Overview

tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yl)carbamate, commonly referred to by its CAS number 168972-62-1, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is a derivative of carbamate, a class of organic compounds known for their versatility and reactivity. The structure of this compound is characterized by a tert-butyl group, a carbamate functional group, and a hydroxyl-substituted propoxy chain attached to a phenoxy ring with a carbamoylmethyl substituent.

The synthesis of tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yl)carbamate involves multiple steps, including nucleophilic substitution and condensation reactions. The compound's structure allows for various functional groups to interact with different biological systems, making it a valuable molecule in drug design and agrochemical development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

One of the most notable applications of this compound is in the field of pharmacology. Researchers have explored its role as a precursor in the development of drugs targeting specific enzymes, such as proteases and kinases. The presence of the carbamate group in the molecule makes it an effective substrate for these enzymes, enabling the study of their catalytic mechanisms and inhibition profiles. For instance, studies published in 2023 have demonstrated its utility in designing inhibitors for serine proteases, which are implicated in various pathological conditions, including inflammation and cancer.

In addition to its pharmacological applications, tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yl)carbamate has also found use in agrochemicals. Its ability to interact with plant receptors and modulate physiological processes has led to its investigation as a potential herbicide or plant growth regulator. Recent experiments have shown that it can influence auxin signaling pathways in plants, which are critical for growth regulation and stress responses.

The environmental impact of this compound has also been a subject of recent research. Studies conducted in controlled laboratory settings have assessed its biodegradability and toxicity to aquatic organisms. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on soil ecosystems and non-target species.

In terms of safety considerations, handling tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyl}-N-(propan-2-yli carbamate requires adherence to standard laboratory protocols due to its potential irritancy to eyes and skin. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

In conclusion, tert-butyl N-{3-[4-(carbamoylmethyl)phenoxy]-2-hydroxypropyli}N-(propan - yl ) carbamate, with CAS number 16897 7 6 6 strong>, represents a versatile compound with promising applications across multiple disciplines. Its structural features make it an invaluable tool in drug discovery and agrochemical development while ongoing research continues to uncover new insights into its environmental behavior and safety profile.